Cas no 904816-62-2 ((1-CYANO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: (1-CYANO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 904816-62-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD07021279
• CID: 994869
• PubChem ID: 16740838
• Update Time: 2025-04-20

(1-CYANO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• (1-CYANO-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-(1-cyanocyclohexyl)carbamate
• MFCD07021279
• EN300-65204
• 904816-62-2
• tert-Butyl (1-cyanocyclohexyl)carbamate
• AKOS005257173
• Z756358068
• DTXSID80587708
• (1-Cyano-cyclohexyl)-carbamic acid tert-butyl ester, AldrichCPR
• F78534
• tert-Butyl(1-cyanocyclohexyl)carbamate

• MDL： MFCD07021279
• Inchi： 1S/C12H20N2O2/c1-11(2,3)16-10(15)14-12(9-13)7-5-4-6-8-12/h4-8H2,1-3H3,(H,14,15)
• InChI Key： FHEWQQKIHCOSKJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 224.15200
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 364.1°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.482
• PSA: 62.12000
• LogP: 3.12848